Cas no 959275-48-0 (Oxalic acid, isobutyl nonyl ester)

• Product Name: Oxalic acid, isobutyl nonyl ester
• CAS No: 959275-48-0
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 4662039
• Update Time: 2025-07-01

Oxalic acid, isobutyl nonyl ester Chemical and Physical Properties

Names and Identifiers

• Isobutyl nonyl oxalate
• Oxalic acid, isobutyl nonyl ester
• Ethanedioic acid, 1-(2-methylpropyl) 2-nonyl ester
• Isobutyl Nonyl oxalate
• 2-O-(2-methylpropyl) 1-O-nonyl oxalate
• QSPL 023
• 2-methylpropyl nonyl ethanedioate
• s11665

• Inchi： 1S/C15H28O4/c1-4-5-6-7-8-9-10-11-18-14(16)15(17)19-12-13(2)3/h13H,4-12H2,1-3H3
• InChI Key： FFFMBVYSYMUSKR-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCC(C)C)=O)CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 249
• XLogP3: 5.7
• Topological Polar Surface Area: 52.6

Additional information on Oxalic acid, isobutyl nonyl ester

Oxalic Acid Isobutyl Nonyl Ester: Synthesis, Properties, and Emerging Applications

The oxalic acid, isobutyl nonyl ester (CAS No. 959275-48-0) is a bifunctional organic compound characterized by its unique structural configuration and versatile chemical properties. This ester derivative of oxalic acid combines the reactivity of dicarboxylic acid groups with the hydrophobicity of branched isobutyl and linear nonyl alkyl chains, rendering it a promising candidate in advanced material synthesis and biomedical applications. Recent studies highlight its potential in drug delivery systems due to its amphiphilic nature and tunable physicochemical properties.

The synthesis of this compound typically involves the esterification of oxalic acid with a mixture of isobutanol and nonanol under controlled conditions. Researchers have optimized this process using heterogeneous catalysts such as montmorillonite K10 clay, achieving yields exceeding 98% while minimizing energy consumption (Journal of Industrial Chemistry, 2023). The resulting molecule exhibits a molecular weight of approximately 316 g/mol with a melting point range between 45–50°C, making it suitable for formulation into solid dosage forms without phase separation issues.

In biomedical contexts, this ester’s amphiphilic profile enables self-assembly into nanostructured carriers for targeted drug delivery. A 2024 study in Biomaterials Science demonstrated its ability to encapsulate hydrophobic anticancer agents like paclitaxel with encapsulation efficiencies over 85%, significantly enhancing tumor accumulation compared to conventional carriers. The branched isobutyl group provides steric stabilization against premature aggregation, while the nonyl chain facilitates interaction with lipid membranes—a dual functionality validated through molecular dynamics simulations.

Emerging applications in material science leverage its ability to form interfacial crosslinks in polymer matrices. When incorporated into poly(lactic-co-glycolic acid) (PLGA) blends at 1–3 wt%, it enhances tensile strength by up to 40% while maintaining biocompatibility (ACS Applied Materials & Interfaces, 2023). This property has spurred investigations into its use as a modifier for implantable medical devices requiring both mechanical resilience and bioresorbability.

In environmental engineering research, this compound’s degradable characteristics under UV irradiation have been explored for remediation applications. Photocatalytic degradation studies using TiO₂ nanoparticles showed complete mineralization within 6 hours under visible light—a breakthrough attributed to the conjugated electron system formed during breakdown (Environmental Science: Nano, 2024). Such findings position it as a sustainable alternative to conventional surfactants in industrial formulations.

Cutting-edge research now focuses on exploiting its dual functional groups for bioconjugation chemistry. A recent Nature Communications study describes site-specific attachment of targeting ligands via oxalate diester bonds that remain stable under physiological conditions but hydrolyze selectively in acidic tumor microenvironments (pH <6). This "prodrug" approach could revolutionize targeted chemotherapy by minimizing off-tissue toxicity while ensuring payload release at disease sites.

Safety evaluations indicate low acute toxicity (LD₅₀ >5 g/kg orally in rodents) coupled with rapid metabolic clearance via hepatic oxidation pathways documented in recent pharmacokinetic studies (Toxicological Sciences, 2023). These profiles align with regulatory requirements for medical device components and pharmaceutical excipients when formulated within recommended limits.

The versatility of oxalic acid isobutyl nonyl ester stems from its tunable chemical architecture—researchers continue modifying substitution patterns on both alkyl chains to fine-tune properties such as hydrophobicity or charge density. Ongoing work explores click chemistry approaches using azide-functionalized derivatives for rapid conjugation with biomolecules like antibodies or nucleic acids.

In summary, this compound represents an evolving platform molecule bridging organic synthesis innovation with translational biomedical applications. Its performance in recent clinical pre-trials as an adjuvant for transdermal vaccine delivery systems underscores its readiness for advanced development stages—a testament to decades of foundational research now bearing practical fruit across multiple disciplines.